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Compound of Interest

Compound Name: C15 Ceramide-1-phosphate-d7

Cat. No.: B12411137 Get Quote

Technical Support Center: C15 Ceramide-1-
phosphate-d7
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the solubility and storage of C15 Ceramide-
1-phosphate-d7, alongside troubleshooting guides and frequently asked questions (FAQs) for

its effective use in experiments.

Solubility Data
Proper dissolution is critical for the accurate and effective use of C15 Ceramide-1-phosphate-
d7 in your experiments. Below is a summary of its solubility in various solvents. Please note

that for lipids, gentle warming and sonication can aid in dissolution.
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Solvent Solubility Concentration Notes

Dimethyl Sulfoxide

(DMSO)
May be soluble Not specified

A common solvent for

ceramides, but

complete solubility

should be confirmed.

Ethanol Soluble with warming Not specified

Short-chain ceramides

are highly soluble in

ethanol.

Methanol Soluble with warming Not specified

Similar to ethanol,

warming may be

required for complete

dissolution.

Ethanol:Water (95:5,

v/v)

Soluble with warming

and sonication
10 mg/mL

The solution may

solidify at room

temperature; keep

warm.[1]

Chloroform Slightly soluble Not specified

Often used for initial

dissolving and mixing

of lipids.[2]

Chloroform:Methanol

(2:1, v/v)
Soluble Not specified

A common solvent

mixture for dissolving

lipids before drying

down.[2]

Storage Conditions
To ensure the stability and longevity of C15 Ceramide-1-phosphate-d7, it is imperative to

adhere to the recommended storage conditions.
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Form
Storage
Temperature

Duration Shipping Condition

Powder -20°C 3 years Dry ice[3][4]

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in an
Organic Solvent
This protocol outlines the steps for preparing a stock solution of C15 Ceramide-1-phosphate-
d7 in an organic solvent such as DMSO or ethanol.

Weighing: Accurately weigh the desired amount of C15 Ceramide-1-phosphate-d7 powder

in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO, ethanol) to

achieve the desired stock concentration.

Dissolution: To aid dissolution, gently vortex the tube and warm it to 37-40°C. Sonication in a

water bath for short intervals can also be beneficial. Visually inspect the solution to ensure

complete dissolution.

Storage: Store the stock solution at -20°C or -80°C as recommended in the storage table.

When using, allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Protocol 2: Preparation of an Aqueous Dispersion for
Cell Culture
For cell-based assays, it is often necessary to disperse the lipid in an aqueous medium. This

protocol provides a method for creating a stable dispersion.
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Initial Dissolution: Prepare a concentrated stock solution in ethanol as described in Protocol

1.

Dispersion Medium: In a separate sterile tube, prepare the desired aqueous medium (e.g.,

cell culture medium, PBS). For improved stability, the medium can be supplemented with a

carrier protein like fatty acid-free bovine serum albumin (BSA) at a concentration of 0.1-

0.4%.

Dispersion: While vortexing the aqueous medium, slowly add the ethanolic stock solution of

C15 Ceramide-1-phosphate-d7. The final concentration of ethanol in the medium should be

kept low (typically <0.5%) to avoid solvent toxicity to cells.

Sonication: Sonicate the final dispersion to create smaller, more uniform micelles or vesicles.

Application: Use the freshly prepared aqueous dispersion for your cell culture experiments.

Signaling Pathway
Ceramide-1-phosphate (C1P), the non-deuterated analog of C15 Ceramide-1-phosphate-d7,

is a bioactive sphingolipid that plays a crucial role in various cellular processes. It is

synthesized from ceramide by the action of ceramide kinase (CerK). C1P is known to regulate

cell survival, proliferation, and inflammation.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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